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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273 Get Quote

Disclaimer: The compound AVX 13616 is closely related to or identical to Avibactam. The

following technical guide is based on the available scientific literature for Avibactam, a

diazabicyclooctane β-lactamase inhibitor.

Executive Summary
Avibactam is a potent, broad-spectrum β-lactamase inhibitor that restores the in vitro activity of

ceftazidime against many clinically significant Gram-negative bacteria that produce β-

lactamases. It is not a direct antibacterial agent but acts by inactivating a wide range of β-

lactamase enzymes, thereby protecting β-lactam antibiotics from degradation. This guide

provides a detailed overview of the antibacterial spectrum of Avibactam when combined with

Ceftazidime, its mechanism of action, and the experimental protocols used for its evaluation.

Antibacterial Spectrum
Avibactam, in combination with ceftazidime, demonstrates a broad spectrum of activity against

Enterobacteriaceae and Pseudomonas aeruginosa. Its primary role is the inhibition of Ambler

Class A, Class C, and some Class D β-lactamases.

Table 1: In Vitro Activity of Ceftazidime-Avibactam
Against a Range of Bacterial Isolates
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Bacterial Species
β-Lactamase
Production

MIC50 (µg/mL) MIC90 (µg/mL)

Klebsiella

pneumoniae
KPC-producing 2 8

Pseudomonas

aeruginosa
- 2 8

Enterobacteriaceae ESBL-producing ≤0.25 1

Enterobacter cloacae AmpC-producing 0.5 4

Citrobacter freundii AmpC-producing 0.5 4

Serratia marcescens AmpC-producing 1 4

Note: Data is synthesized from multiple sources in the provided search results. MIC values

represent the combination of ceftazidime-avibactam at a fixed 4 µg/mL concentration of

avibactam.

Mechanism of Action
Avibactam is a non-β-lactam β-lactamase inhibitor. It forms a covalent, but reversible, bond

with the serine active site of the β-lactamase enzyme. This acylation reaction inactivates the

enzyme, preventing it from hydrolyzing and inactivating the partner β-lactam antibiotic, such as

ceftazidime. The reversible nature of the inhibition is a key feature of its mechanism.
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Start

Overnight Bacterial Culture

Prepare 0.5 McFarland
Inoculum Suspension

Inoculate Microtiter Plate
(Final Conc. 5x10^5 CFU/mL)

Serial Dilution of Ceftazidime
+ Fixed Avibactam (4 µg/mL)

Incubate at 35-37°C
for 16-20 hours

Read MIC as Lowest
Concentration with No Growth

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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